Cas no 583881-07-6 (2-carboxymethyl-6-fluoro-benzoic acid)

• Product Name: 2-carboxymethyl-6-fluoro-benzoic acid
• CAS No: 583881-07-6
• MF: C₉H₇FO₄
• MW: 198.147886514664
• CID: 2151273
• PubChem ID: 20084379
• Update Time: 2025-09-27

2-carboxymethyl-6-fluoro-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-carboxymethyl-6-fluoro-benzoic acid
• SCHEMBL1364933
• E74130
• DB-364972
• 2-(carboxymethyl)-6-fluorobenzoic acid
• 2-(Carboxymethyl)-6-fluorobenzoicacid
• BKOWHJPTKJKKHP-UHFFFAOYSA-N
• 583881-07-6
• MFCD20639259

• Inchi： 1S/C9H7FO4/c10-6-3-1-2-5(4-7(11)12)8(6)9(13)14/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： BKOWHJPTKJKKHP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(CC(=O)O)=C1C(=O)O

Computed Properties

• Exact Mass: 198.03283686Da
• Monoisotopic Mass: 198.03283686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.6Ų